1-[(3-isopropyl-2-oxo-2,3-dihydro-1,3-benzothiazol-6-yl)sulfonyl]-N-pyridin-2-ylpiperidine-4-carboxamide

• IUPAC Name: 1-[3-[(4-fluorophenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]-N-(2-methylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H27FN4O2S/c1-15(2)13-25-21(29)17-7-10-27(11-8-17)23-26-19-9-12-31-20(19)22(30)28(23)14-16-3-5-18(24)6-4-16/h3-6,9,12,15,17H,7-8,10-11,13-14H2,1-2H3,(H,25,29)
• InChI Key: KJIGCVYZICGBRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1CCN(CC1)C2=NC3=C(C(=O)N2CC4=CC=C(C=C4)F)SC=C3
• Molecular Formula: C23H27FN4O2S
• Molecular Weight: 442.6 g/mol

Description

The compound “1-[(3-isopropyl-2-oxo-2,3-dihydro-1,3-benzothiazol-6-yl)sulfonyl]-N-pyridin-2-ylpiperidine-4-carboxamide” has a molecular formula of C22H32N4O5S2, an average mass of 496.643 Da, and a mono-isotopic mass of 496.181396 Da.

Scientific Research Applications

Synthesis and Structure-Activity Relationships

Research demonstrates advancements in the synthesis of N-pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, revealing insights into the structure-activity relationship of these compounds. The sulfo group's presence significantly influences the reactivity and the final product's pharmacological properties. X-ray diffraction and NMR spectroscopy have been pivotal in confirming the synthesized substances' structures, which have shown varying degrees of analgesic and anti-inflammatory activities (Ukrainets et al., 2019).

Antiallergic and Antimicrobial Agents

Studies on antiallergic agents have led to the synthesis of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines and their tetrazole analogues, exhibiting significant antiallergic activity. Some derivatives have shown to be substantially more potent than disodium cromoglycate, indicating their potential as effective antiallergic medications (Nohara et al., 1985). Similarly, new pyridine derivatives have been synthesized and evaluated for their antimicrobial activities, offering insights into the development of novel antibacterial and antifungal agents (Patel & Agravat, 2007).

Anticancer Applications

The synthesis of indapamide derivatives has been explored for their pro-apoptotic activities as anticancer agents. Among these, certain compounds have demonstrated high efficacy in inhibiting melanoma cell lines, suggesting their potential utility in cancer therapy (Yılmaz et al., 2015).

Electrochemical Synthesis and Biological Activities

Electrochemical methods have been employed for the synthesis of benzothiazoles and thiazolopyridines, highlighting a metal- and reagent-free approach for generating compounds with valuable biological activities. This innovative synthesis route opens up new possibilities for environmentally friendly production of pharmacologically relevant molecules (Qian et al., 2017).